N-(4-ethylphenyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide

• IUPAC Name: N'-(4-ethylphenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]oxamide
• InChI: InChI=1S/C27H36N4O2/c1-3-20-9-12-23(13-10-20)29-27(33)26(32)28-19-25(31-16-5-4-6-17-31)22-11-14-24-21(18-22)8-7-15-30(24)2/h9-14,18,25H,3-8,15-17,19H2,1-2H3,(H,28,32)(H,29,33)
• InChI Key: JZQLVVUTLAKJMC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CCC3)C)N4CCCCC4
• Molecular Formula: C27H36N4O2
• Molecular Weight: 448.6 g/mol

Description

N-(4-ethylphenyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-piperidin-1-ylethyl]ethanediamide is a useful research compound. Its molecular formula is C27H36N4O2 and its molecular weight is 448.611. The purity is usually 95%.
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Scientific Research Applications

Dopamine Agonist Properties

Research on dopamine-like compounds, including those related to the tetrahydroquinoline and piperidine families, reveals their potential in modulating dopamine receptors. For instance, dopamine agonists have been shown to dilate renal arteries, indicating potential applications in cardiovascular research and therapy (Jacob et al., 1981).

Antihypertensive Applications

Compounds with a piperidine and tetrahydroquinoline structure have been synthesized and evaluated for their antihypertensive activity. Such compounds have demonstrated efficacy in lowering blood pressure in animal models, suggesting their utility in developing new antihypertensive drugs (Takai et al., 1986).

Platelet Antiaggregating Activity

Chemical synthesis of compounds including the tetrahydroquinoline structure has yielded molecules with significant platelet antiaggregating activity. This suggests potential applications in preventing thrombosis and managing cardiovascular diseases (Ranise et al., 1991).

Photopolymerization Initiators

Derivatives of naphthalimide, which bear structural resemblance to the compound of interest, have been designed as one-component visible light initiators for photopolymerization. This research suggests potential applications in materials science, particularly in the development of photopolymerizable materials for various industrial applications (Yang et al., 2018).

Corrosion Inhibition

Studies on cadmium(II) Schiff base complexes, including those with piperidine components, have demonstrated their efficacy in corrosion inhibition on mild steel. This indicates potential applications in materials science, particularly in protecting metals from corrosion (Das et al., 2017).